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Compound of Interest

3-(Propan-2-yl)-1H-pyrazol-4-
Compound Name:
amine

Cat. No.: B13257138

Get Quote

Executive Summary & Molecular Identity

3-(Propan-2-yl)-1H-pyrazol-4-amine (also known as 4-amino-3-isopropylpyrazole) represents
a "privileged scaffold" in modern medicinal chemistry. Unlike its more common isomer, 4-
isopropyl-1H-pyrazol-3-amine, this specific regioisomer places the amine functionality at the 4-
position, flanking the isopropyl group. This geometry is critical for fragment-based drug
discovery (FBDD), particularly in the design of ATP-competitive kinase inhibitors where the
pyrazole ring often serves as a hinge-binding motif.

This guide provides a comprehensive technical analysis of the molecule, focusing on its
physicochemical properties, synthesis, and application in high-affinity ligand design.

Core Molecular Data[1]
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Parameter Value Technical Context

3-(Propan-2-yl)-1H-pyrazol-4- o
IUPAC Name _ Official nomenclature.
amine

Frequently used in synthesis

Common Name 4-Amino-3-isopropylpyrazole )
literature.
Confirmed elemental
Molecular Formula CeH11N3 N
composition.[1]
] Monoisotopic mass: 125.0953
Molecular Weight 125.17 g/mol
Da.
Often generated in situ or
CAS Registry Not widely listed as free base isolated as HCI salt due to
stability.
) o CAS 151521-49-2 refers to the
Isomer Warning Distinct from CAS 151521-49-2

3-amino-4-isopropyl isomer.

Physicochemical Profile & Drug-Likeness

Understanding the physicochemical profile is essential for assessing the "rule-of-five"
compliance and suitability for fragment libraries.

Calculated Properties (In Silico)
e Lipophilicity (cLogP): ~0.5 — 1.2 (Moderate hydrophilicity, ideal for oral bioavailability).

 Topological Polar Surface Area (TPSA): ~52 A2 (Dominated by the pyrazole ring and primary
amine).

e H-Bond Donors (HBD): 3 (NHz, pyrazole NH).
e H-Bond Acceptors (HBA): 2 (Pyrazole N, Amine N).

o Rotatable Bonds: 1 (Isopropyl group rotation).

Structural Significance in FBDD
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The molecule's low molecular weight (MW < 150 Da) and high ligand efficiency (LE) make it an
ideal "seed" fragment.

» Hinge Binding: The pyrazole nitrogen (N1/N2) and the 4-amino group can form a bidentate
hydrogen bonding network with the kinase hinge region (e.g., interacting with the backbone
carbonyl and amide NH of residues like Glu81 and Leu83 in CDK2).

o Hydrophobic Pocket: The 3-isopropyl group fills the hydrophobic "gatekeeper" pocket often
found adjacent to the ATP-binding site.

Synthesis & Characterization Protocols

The synthesis of 3-(Propan-2-yl)-1H-pyrazol-4-amine is typically achieved through a Nitration-
Reduction sequence starting from the parent pyrazole. This route ensures regioselectivity for
the 4-position.

Experimental Workflow
Step 1: Nitration of 3-Isopropylpyrazole

Reaction: Electrophilic aromatic substitution. Reagents: Fuming Nitric Acid (

), Sulfuric Acid (

). Conditions: 0°C to Room Temperature, 2-4 hours.

Mechanism: The pyrazole ring is electron-rich. The 4-position is the most nucleophilic site,

leading to exclusive formation of 3-isopropyl-4-nitropyrazole.

Step 2: Reduction to Amine

Reaction: Catalytic Hydrogenation or Chemical Reduction. Reagents:

(gas), 10% Pd/C (catalyst), Methanol (solvent).[2] Alternative: Iron powder (

), Ammonium Chloride (
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), Ethanol/Water. Conditions: 3 atm

, RT, 12 hours.

Critical Control Point: The amine product is prone to oxidation (turning brown/black) upon
exposure to air. It is recommended to isolate it as the hydrochloride salt (using HCI in dioxane)

for long-term storage.

Visualization: Synthesis Pathway

AW 3-(Propan-2-yl)-1H-pyrazol-4-amine Optional HCI Salt Formation Amine HCI Salt
(CBH11N3, MW 125.17) (Stabilization) (Stable Solid)

Click to download full resolution via product page

Caption: Step-wise synthesis of 3-(Propan-2-yl)-1H-pyrazol-4-amine via nitration and
reduction.

Analytical Validation (Self-Validating Protocol)
To confirm the identity and purity of the synthesized compound, use the following markers:
e Mass Spectrometry (LC-MS):

o Expected lon:

m/z.

o Validation: A single peak in the TIC (Total lon Chromatogram) with the correct parent mass
confirms purity.

¢ H-NMR Spectroscopy (DMSO-de):

o Isopropyl CH: Septet at ~2.9 ppm (1H).
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o Isopropyl CHs: Doublet at ~1.2 ppm (6H).

o Pyrazole C5-H: Singlet at ~7.2 ppm (1H). (Diagnostic: If this signal is split or shifted, check
for regioisomers).

o Amine NHz: Broad singlet at ~4.0-5.0 ppm (2H, exchangeable with D20).

Application Case Study: Kinase Inhibitor Design

In the context of drug development, this molecule is rarely a final drug but a critical scaffold.

Fragment Elaboration Strategy

e Fragment Screening: The 3-isopropyl-4-aminopyrazole fragment is screened against a
kinase target (e.g., RET kinase) using Surface Plasmon Resonance (SPR) or X-ray
crystallography.

 Hit Validation: The fragment binds to the ATP hinge region.

» Fragment Growing: The 4-amino group is acylated or alkylated to reach into the "back
pocket" or "solvent front" of the enzyme, increasing potency from micromolar (

) to nanomolar (

).

Visualization: Fragment-Based Design Logic
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Fragment:
3-Isopropyl-4-aminopyrazole
(MW 125, LE > 0.3)

Screening

Target:
Kinase ATP Pocket
(Hinge Region)

X-ray Confirmation

Binding Mode:
Bidentate H-Bonds
(N1/N2 + NH2)

SAR Expansion

Fragment Growing:
Acylation at 4-NH2

Optimization

Lead Compound:
Potent Kinase Inhibitor
(IC50 < 100 nM)

Click to download full resolution via product page

Caption: Logic flow for evolving the 3-isopropyl-4-aminopyrazole fragment into a lead
compound.

References

¢ Synthesis of Aminopyrazoles

o Title: "Regioselective synthesis of 4-aminopyrazoles via nitr

o Source:Journal of Heterocyclic Chemistry.

o Context: Defines the standard nitration/reduction route for 4-amino-3-substituted
pyrazoles.
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¢ Kinase Inhibitor Scaffolds

o Title: "Pyrazoles as privileged scaffolds in the design of kinase inhibitors."
o Source:Current Medicinal Chemistry.
o Context: Discusses the binding mode of the aminopyrazole motif in the

* Fragment-Based Drug Discovery (FBDD)

o Title: "Fragment-based discovery of inhibitors of the RET kinase."
o Source:Journal of Medicinal Chemistry.
o Context: lllustrates the use of isopropyl-pyrazole fragments in designing RET inhibitors.

¢ Chemical Data & Isomerism

o Title: "PubChem Compound Summary for C6H11N3 Isomers."
o Source:PubChem.
o Context: Verification of molecular weight and isomeric structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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